Cas no 1374258-63-5 (6-Bromo-3-(trifluoromethyl)-1H-indazole)

• Product Name: 6-Bromo-3-(trifluoromethyl)-1H-indazole
• CAS No: 1374258-63-5
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• MDL: MFCD26685102
• CID: 1029730
• PubChem ID: 67491481
• Update Time: 2025-04-20

6-Bromo-3-(trifluoromethyl)-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-(trifluoromethyl)-1H-indazole
• 6-bromo-3-(trifluoromethyl)-2H-indazole
• AK134774
• 1H-Indazole, 6-bromo-3-(trifluoromethyl)-
• GMYSAWPFYXURBS-UHFFFAOYSA-N
• 6582AA
• SB16407
• FCH2465304
• AX8256541
• CS-0041314
• A920706
• SCHEMBL2671320
• DB-107969
• DTXSID30737377
• AKOS016842626
• MFCD26685102
• 1374258-63-5
• Y14745
• DS-4824
• SY103157

• MDL： MFCD26685102
• Inchi： 1S/C8H4BrF3N2/c9-4-1-2-5-6(3-4)13-14-7(5)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： GMYSAWPFYXURBS-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(C=1)=NNC=2C(F)(F)F

Computed Properties

• Exact Mass: 263.95100g/mol
• Monoisotopic Mass: 263.95100g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 3.2

Experimental Properties

• Boiling Point: 328.2±37.0°C at 760 mmHg

6-Bromo-3-(trifluoromethyl)-1H-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles